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Compound of Interest

Compound Name: midkine

Cat. No.: B1177420 Get Quote

This guide provides comprehensive procedures for the safe handling and disposal of Midkine,

a recombinant heparin-binding growth factor. The information is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices and proper

waste management. While Midkine is not classified as a hazardous substance according to the

Globally Harmonized System (GHS), all biological materials should be handled with appropriate

laboratory precautions.[1]

Immediate Safety and Handling Protocols
Before disposal, it is crucial to adhere to standard safety protocols for handling recombinant

proteins.

Personal Protective Equipment (PPE): Wear a standard laboratory coat, disposable nitrile

gloves, and safety glasses with side shields to protect from splashes.

Containment: Handle Midkine solutions and contaminated materials in a designated area to

prevent cross-contamination.

Spill Response: In case of a spill, absorb the liquid with appropriate material, clean the area

with a suitable disinfectant, and dispose of the cleaning materials as contaminated solid

waste.

Decontamination and Inactivation Protocols
Prior to disposal, all materials and solutions containing Midkine must be decontaminated to

denature the protein and eliminate any potential biological activity.
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Protocol 1: Chemical Decontamination of Liquid Waste
This protocol details the steps for inactivating Midkine in liquid waste streams such as spent

cell culture media, buffer solutions, and contaminated liquids.

Methodology:

Collect all liquid waste containing Midkine in a clearly labeled, leak-proof container.

Add a chemical disinfectant from the table below to the specified final concentration.

Mix the solution thoroughly and allow a minimum contact time of 30 minutes to ensure

complete inactivation.

After inactivation, the neutralized liquid waste may be discharged into the sanitary sewer

system, followed by flushing with plenty of water, in accordance with institutional guidelines.

[2]

Chemical Inactivation Agents
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Disinfectant
Final
Concentration

Minimum Contact
Time

Notes

Sodium Hypochlorite 10% (v/v) of bleach 30 minutes

Prepare fresh.

Effective and

inexpensive.

Corrosive to metals.

Ethanol 70% (v/v) 30 minutes
Effective broad-

spectrum disinfectant.

Wescodyne® 1% (v/v) 30 minutes

Iodophor-based

disinfectant. Less

corrosive than bleach.

CHEMGENE As per manufacturer As per manufacturer

Can be used in

discard jars or

aspirator systems.

Consult

manufacturer's

protocol for specific

dilution and contact

time.[2]

Protocol 2: Physical Decontamination of Solid and
Liquid Waste
Autoclaving is the preferred method for sterilizing solid waste and can also be used for liquid

waste.

Methodology:

Segregate all solid waste that has come into contact with Midkine (e.g., pipette tips,

centrifuge tubes, gloves, flasks) into autoclavable biohazard bags.[3]

For liquid waste, collect it in an autoclavable container (e.g., borosilicate glass bottle) with

the cap loosened to prevent pressure buildup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://byotrol.com/how-to-responsibly-neutralise-and-dispose-of-cell-culture-waste-with-chemgene/
https://www.benchchem.com/product/b1177420?utm_src=pdf-body
https://www.benchchem.com/pdf/Standard_Operating_Procedure_Handling_and_Disposal_of_XE169_Protein.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the waste in a calibrated autoclave and process using the parameters outlined in the

table below.

After the cycle is complete and the materials have cooled, the autoclaved bag of solid waste

can be disposed of in the regular trash. The sterilized liquid can be poured down the drain.

Autoclave Sterilization Parameters

Parameter Standard Setting Source(s)

Temperature 121°C [4][5]

Pressure 15 psi [5]

Time 30-60 minutes

Dependent on the load size

and density. Ensure heat

penetrates the entire load.

Midkine Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of Midkine-

contaminated materials.
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Caption: Disposal pathways for Midkine protein waste.

Step-by-Step Disposal Procedures
Segregation: At the point of generation, separate Midkine-contaminated waste from non-

hazardous and other chemical waste streams. Use designated and clearly labeled waste

containers.[3]

Liquid Waste: Collect in a labeled, leak-proof container compatible with your chosen

disinfectant or autoclave.

Solid Waste: Place all contaminated consumables into an autoclavable biohazard bag.
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Sharps: Needles, syringes, or other sharps must be placed in a designated, puncture-

resistant sharps container.

Decontamination: Treat the segregated waste using one of the approved protocols detailed

above (Chemical or Physical Decontamination). This step is critical to render the protein

biologically inactive.

Final Disposal:

Once liquid waste is effectively decontaminated, it can typically be poured down the drain

with copious amounts of water, provided this complies with local and institutional

regulations.[2]

After solid waste has been autoclaved and cooled, the biohazard bag should be placed in

a secondary, opaque bag or container and disposed of with the regular municipal waste.

Documentation: Maintain records of waste disposal procedures, including dates, methods of

decontamination, and personnel responsible, as required by your institution's Environmental

Health and Safety (EHS) department.

Regulatory Compliance: All disposal activities must comply with local, state, and federal

regulations for laboratory and biohazardous waste. Always consult your institution's EHS

department for specific guidance and protocols.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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